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Compound of Interest

Compound Name: 2-(2-Methylcyclopropyl)ethan-1-ol

Cat. No.: B12997571

Get Quote

Executive Summary
2-(2-Methylcyclopropyl)ethanol (CAS 408514-41-0) represents a critical structural motif in

modern drug discovery, serving as a robust bioisostere for flexible alkyl chains and unsaturated

alkene linkers. By incorporating the cyclopropane ring, this scaffold introduces defined

conformational constraints and enhances metabolic stability against cytochrome P450-

mediated oxidation. This guide provides a comprehensive technical analysis of its chemical

structure, stereochemical dynamics, synthetic methodologies, and applications in fragment-

based drug design (FBDD).

Chemical Structure & Stereochemistry[1]
Core Connectivity and Nomenclature
The molecule consists of a cyclopropane ring substituted at the C1 and C2 positions.

Position 1: Substituted with a 2-hydroxyethyl group (–CH₂CH₂OH).

Position 2: Substituted with a methyl group (–CH₃).
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Formula: C₆H₁₂O[1]

Molecular Weight: 100.16 g/mol [1][2]

Unlike its isomer 2-(1-methylcyclopropyl)ethanol (CAS 19687-04-8), where both substituents

reside on the same carbon (geminal), the 1,2-substitution pattern of 2-(2-

methylcyclopropyl)ethanol creates two chiral centers, leading to distinct stereochemical

outcomes that drive biological activity.

Stereoisomerism
The 1,2-disubstitution pattern generates two geometric isomers (cis and trans), each existing

as a pair of enantiomers.

Trans-Isomers (Thermodynamically Favored): The bulky ethanol and methyl groups are on

opposite faces of the ring, minimizing steric strain.

(1R, 2R)-2-(2-methylcyclopropyl)ethanol

(1S, 2S)-2-(2-methylcyclopropyl)ethanol

Cis-Isomers: Both groups occupy the same face, leading to higher steric repulsion.

(1R, 2S)-2-(2-methylcyclopropyl)ethanol

(1S, 2R)-2-(2-methylcyclopropyl)ethanol

In medicinal chemistry, the trans-isomer is frequently preferred for its ability to mimic the E-

alkene geometry while providing metabolic protection.

Conformational Analysis
The cyclopropane ring acts as a "rigid kink," enforcing a bond angle of 60° internally but

projecting substituents at specific vectors (~120° relative to the ring plane). This restricts the

conformational freedom of the ethanol side chain compared to a saturated n-pentyl chain,

reducing the entropic penalty upon binding to a protein target.
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Figure 1: Stereochemical hierarchy of 2-(2-methylcyclopropyl)ethanol. The trans-isomer is

generally the primary synthetic target for mimicking extended alkyl chains.

Synthetic Methodologies
To ensure high purity and stereocontrol, two primary routes are recommended. The choice

depends on the availability of starting materials and the requirement for enantiopurity.

Pathway A: Furukawa-Modified Simmons-Smith
Cyclopropanation
This is the most direct route for accessing the racemic scaffold. It utilizes the Furukawa

modification (Et₂Zn/CH₂I₂) rather than the traditional Zn-Cu couple, offering better

reproducibility and safety profiles.

Precursor: Hex-4-en-1-ol (CAS 6126-50-7).

Reagents: Diethylzinc (Et₂Zn), Diiodomethane (CH₂I₂), Dichloromethane (DCM).

Mechanism: The reaction proceeds via a zinc-carbenoid intermediate. Although the hydroxyl

group is remote (bishomoallylic position), the reaction efficiently cyclopropanates the double

bond.

Stereocontrol: The stereochemistry of the starting alkene is conserved.

(E)-Hex-4-en-1-ol → Trans-2-(2-methylcyclopropyl)ethanol.

(Z)-Hex-4-en-1-ol → Cis-2-(2-methylcyclopropyl)ethanol.
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Protocol:

Inert Atmosphere: Flame-dry a round-bottom flask and purge with Argon.

Reagent Prep: Add DCM and 1.0 eq of (E)-hex-4-en-1-ol. Cool to 0°C.[3]

Carbenoid Formation: Carefully add 2.2 eq of Et₂Zn (1.0 M in hexanes) followed by dropwise

addition of 2.2 eq CH₂I₂. Caution: Exothermic.

Reaction: Allow to warm to room temperature and stir for 12-18 hours.

Quench: Quench carefully with saturated NH₄Cl solution.

Purification: Extract with DCM, dry over MgSO₄, and purify via silica gel chromatography

(Hexane/EtOAc gradient).

Pathway B: Arndt-Eistert Homologation
(Enantioselective)
For applications requiring a specific enantiomer, starting from the commercially available chiral

acid is superior to attempting chiral resolution of the alcohol.

Precursor: (1R, 2R)-2-methylcyclopropanecarboxylic acid.

Steps:

Acid Activation: Convert acid to acid chloride (SOCl₂).

Diazoketone Formation: React with diazomethane (CH₂N₂) or TMS-diazomethane.

Wolff Rearrangement: Ag(I) catalyzed rearrangement in the presence of water/alcohol to

form the homologated ester/acid.

Reduction: Reduce the homologated ester using LiAlH₄ to yield the final ethanol

derivative.
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Figure 2: The Furukawa-modified Simmons-Smith reaction pathway, highlighting the

conservation of alkene stereochemistry.

Physicochemical Characterization
Reliable identification of 2-(2-methylcyclopropyl)ethanol relies on observing the unique high-

field resonance of cyclopropyl protons in NMR spectroscopy.

Predicted NMR Data (CDCl₃)
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Proton
Environment

Chemical Shift
(δ ppm)

Multiplicity Integration Note

Cyclopropyl CH₂ -0.1 – 0.6 Multiplet 2H
Highly shielded,

diagnostic.

Cyclopropyl CH 0.3 – 0.8 Multiplet 2H Ring methines.

Methyl (-CH₃) 0.9 – 1.1 Doublet 3H Attached to ring.

Chain (-CH₂-) 1.3 – 1.6 Multiplet 2H
C2 of ethanol

chain.

Hydroxymethyl (-

CH₂OH)
3.6 – 3.7 Triplet 2H

Deshielded by

oxygen.

Key Properties
Boiling Point: ~160°C (Estimated at 760 mmHg).

Density: ~0.88 g/cm³.

Solubility: Soluble in alcohols, DCM, DMSO; sparingly soluble in water.

Applications in Medicinal Chemistry
Bioisosterism and Metabolic Stability
The 2-(2-methylcyclopropyl)ethanol scaffold is a potent bioisostere for:

Cis-Alkenes: It mimics the geometry of a Z-double bond but lacks the reactivity toward

electrophiles or oxidation.

Isopropyl Groups: It provides similar steric bulk but with a distinct vector orientation.

Metabolic Blockade: Aliphatic chains are prone to rapid oxidation by Cytochrome P450

enzymes (omega and omega-1 oxidation). Replacing a -CH₂-CH₂- segment with a cyclopropyl

ring removes the abstractable hydrogens or sterically hinders the approach of the heme-iron

center, significantly extending the half-life (
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) of the drug candidate.

Fragment-Based Drug Discovery (FBDD)
Due to its low molecular weight (100.16 Da) and distinct 3D shape, this molecule serves as an

excellent "fragment" for probing hydrophobic pockets adjacent to polar binding sites. It allows

researchers to grow molecules that access specific sub-pockets without incurring a heavy

molecular weight penalty, adhering to the "Rule of Three."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-(1-Methyl-cyclopropyl)-ethanol 97% | CAS: 19687-04-8 | AChemBlock
[achemblock.com]

2. opendata.uni-halle.de [opendata.uni-halle.de]

3. Making sure you're not a bot! [academiccommons.columbia.edu]

To cite this document: BenchChem. [Technical Whitepaper: Structural Dynamics and
Synthetic Utility of 2-(2-Methylcyclopropyl)ethanol]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12997571/docs#technical-whitepaper-
structural-dynamics-and-synthetic-utility-of-2-2-methylcyclopropyl-ethanol]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubs.acs.org/doi/10.1021/acs.jmedchem.6b00428
https://academiccommons.columbia.edu/doi/10.7916/D8JS9XGS/download
https://onlinelibrary.wiley.com/doi/10.1002/0471264180.or058.01
https://pubs.acs.org/doi/10.1021/cr0200613
https://www.benchchem.com/product/b12997571?utm_src=pdf-custom-synthesis#bc-rfq
https://www.achemblock.com/l14283-2-1-methyl-cyclopropyl-ethanol.html
https://www.achemblock.com/l14283-2-1-methyl-cyclopropyl-ethanol.html
https://opendata.uni-halle.de/bitstream/1981185920/117423/1/Skowaisa_Steffen_Dissertation_2024.pdf
https://academiccommons.columbia.edu/doi/10.7916/D8JS9XGS/download
https://www.benchchem.com/product/b12997571/docs#technical-whitepaper-structural-dynamics-and-synthetic-utility-of-2-2-methylcyclopropyl-ethanol
https://www.benchchem.com/product/b12997571/docs#technical-whitepaper-structural-dynamics-and-synthetic-utility-of-2-2-methylcyclopropyl-ethanol
https://www.benchchem.com/product/b12997571/docs#technical-whitepaper-structural-dynamics-and-synthetic-utility-of-2-2-methylcyclopropyl-ethanol
https://www.benchchem.com/product/b12997571/docs#technical-whitepaper-structural-dynamics-and-synthetic-utility-of-2-2-methylcyclopropyl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12997571?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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